Cas no 1486623-88-4 (1-(4-amino-1H-indol-1-yl)propan-2-ol)

• Product Name: 1-(4-amino-1H-indol-1-yl)propan-2-ol
• CAS No: 1486623-88-4
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 6222151
• PubChem ID: 65277730
• Update Time: 2025-10-20

1-(4-amino-1H-indol-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-amino-1H-indol-1-yl)propan-2-ol
• AKOS014612459
• 1486623-88-4
• EN300-1106423

• Inchi： 1S/C11H14N2O/c1-8(14)7-13-6-5-9-10(12)3-2-4-11(9)13/h2-6,8,14H,7,12H2,1H3
• InChI Key： PPNUGHSYFXFHRA-UHFFFAOYSA-N
• SMILES： OC(C)CN1C=CC2C(=CC=CC1=2)N

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-(4-amino-1H-indol-1-yl)propan-2-ol

Comprehensive Overview of 1-(4-amino-1H-indol-1-yl)propan-2-ol (CAS No. 1486623-88-4)

1-(4-amino-1H-indol-1-yl)propan-2-ol (CAS No. 1486623-88-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique indole backbone and propanol side chain, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological pathways. The presence of the 4-amino group and the propan-2-ol moiety enhances its reactivity and solubility, critical factors in medicinal chemistry.

In recent years, the demand for indole derivatives like 1-(4-amino-1H-indol-1-yl)propan-2-ol has surged due to their versatility in synthesizing bioactive molecules. This compound is often explored in the context of kinase inhibitors and GPCR modulators, two hot topics in modern drug development. With the rise of personalized medicine and targeted therapies, researchers are increasingly focusing on small molecules that can selectively interact with specific proteins or enzymes. The CAS No. 1486623-88-4 compound fits this niche, offering a scaffold for designing novel therapeutics.

One of the most frequently searched questions about 1-(4-amino-1H-indol-1-yl)propan-2-ol revolves around its synthetic routes and purity standards. Laboratories and manufacturers prioritize high-purity batches to ensure reproducibility in experiments. Advanced techniques like HPLC and NMR spectroscopy are commonly employed to validate the compound's structure and purity. Additionally, the compound's stability under various conditions (e.g., temperature, pH) is a critical consideration for storage and handling protocols.

The growing interest in AI-driven drug discovery has also put CAS No. 1486623-88-4 in the spotlight. Machine learning models are being trained to predict the bioactivity of similar indole-based compounds, accelerating the identification of potential drug candidates. This aligns with the broader trend of computational chemistry, where in silico simulations reduce the need for extensive lab trials. As a result, 1-(4-amino-1H-indol-1-yl)propan-2-ol is increasingly referenced in patents and preprint publications exploring next-generation therapeutics.

Another area of interest is the compound's potential role in neurodegenerative disease research. Indole derivatives are known to interact with neurotransmitter systems, making them valuable for studying conditions like Alzheimer's and Parkinson's diseases. While 1-(4-amino-1H-indol-1-yl)propan-2-ol is not yet a clinical candidate, its structural features suggest it could be a useful tool for probing disease mechanisms or optimizing lead compounds.

From a commercial perspective, suppliers of CAS No. 1486623-88-4 emphasize its availability in custom quantities and formulations. This flexibility caters to academic labs, biotech startups, and large pharmaceutical companies alike. The compound's MSDS and regulatory compliance (e.g., REACH, FDA guidelines) are also frequently queried, reflecting the industry's focus on safety and standardization.

In summary, 1-(4-amino-1H-indol-1-yl)propan-2-ol (CAS No. 1486623-88-4) represents a fascinating intersection of chemistry, biology, and technology. Its applications span from early-stage drug discovery to cutting-edge computational modeling, making it a compound worth watching in the evolving landscape of life sciences. As research progresses, this molecule may unlock new possibilities for treating complex diseases or enhancing our understanding of biochemical interactions.